6,7-Dimethyl-7H-pyrimido[4,5-b][1,4]oxazine-2,4-diamine

• Molecular Formula: C8H11N5O
• Molecular Weight: 193.21 g/mol
• IUPAC Name: 6,7-dimethyl-7H-pyrimido[4,5-b][1,4]oxazine-2,4-diamine
• InChI: InChI=1S/C8H11N5O/c1-3-4(2)14-7-5(11-3)6(9)12-8(10)13-7/h4H,1-2H3,(H4,9,10,12,13)
• InChI Key: PXCKFOQYZUJELZ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=NC2=C(N=C(N=C2O1)N)N)C
• CAS No.: 70080-75-0

Description

6,7-Dimethyl-7H-pyrimido[4,5-b][1,4]oxazine-2,4-diamine is a heterocyclic compound with a unique structure that combines elements of pyrimidine and oxazine rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,7-Dimethyl-7H-pyrimido[4,5-b][1,4]oxazine-2,4-diamine typically involves the condensation of appropriate precursors under controlled conditions. One common method involves the reaction of 4,5-diaminopyrimidine with 2,3-dihydro-1,4-oxazine in the presence of a suitable catalyst . The reaction is usually carried out in a solvent such as ethanol or methanol, and the temperature is maintained between 60-80°C to ensure optimal yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

6,7-Dimethyl-7H-pyrimido[4,5-b][1,4]oxazine-2,4-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where halogenated derivatives can be formed.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically conducted in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are often performed in solvents like ethanol or tetrahydrofuran.

Substitution: Halogenating agents such as N-bromosuccinimide (NBS) or thionyl chloride.

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound. These derivatives can exhibit different physical and chemical properties, making them useful for specific applications .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of diacylglycerol acyltransferase 1 (DGAT1).

Medicine: Explored for its therapeutic potential in treating metabolic disorders, such as obesity and diabetes, due to its ability to inhibit lipid synthesis.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 6,7-Dimethyl-7H-pyrimido[4,5-b][1,4]oxazine-2,4-diamine involves its interaction with specific molecular targets. For instance, as a DGAT1 inhibitor, the compound binds to the acyl-CoA binding site of the enzyme, thereby inhibiting the synthesis of triacylglycerol in cells . This inhibition leads to reduced lipid accumulation and improved insulin sensitivity, making it a promising candidate for the treatment of metabolic disorders .

Comparison with Similar Compounds

Similar Compounds

6,6-Dimethyl-4-(phenylamino)-6H-pyrimido[5,4-b][1,4]oxazin-7(8H)-one: Another compound with a similar pyrimido[4,5-b][1,4]oxazine core structure, known for its inhibitory activity against various kinases.

4,5-Diaminopyrimidine: A precursor in the synthesis of 6,7-Dimethyl-7H-pyrimido[4,5-b][1,4]oxazine-2,4-diamine, also used in the synthesis of other heterocyclic compounds.

Uniqueness

This compound is unique due to its dual inhibitory activity against both DGAT1 and other enzymes, making it a versatile compound for various therapeutic applications. Its structural features also allow for easy modification, enabling the synthesis of a wide range of derivatives with tailored properties .